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Compound of Interest

Compound Name: Dimethyl cyanocarbonimidate
CAS No.: 24771-25-3
Cat. No.: B1607175
Get Quote
. J

Executive Summary

Dimethyl cyanocarbonimidate (DMCC) is a versatile bis-electrophilic building block essential
for the synthesis of N-cyanoguanidines, N-cyanoisoureas, and nitrogen-containing
heterocycles (pyrimidines, triazines). These structural motifs are pharmacophores in a wide
range of agrochemicals, including neonicotinoid insecticides and pyrimidine-based fungicides.

This guide provides high-fidelity protocols for leveraging DMCC to synthesize unsymmetrical
cyanoguanidines and fused heterocycles. Unlike its sulfur-analog (dimethyl
cyanodithioiminocarbonate, DMDTC), DMCC releases methanol rather than methyl mercaptan
during nucleophilic substitution, offering a greener, odorless process profile suitable for modern
scale-up requirements.

Chemical Profile & Mechanistic Insight[1]
The Reagent

» IUPAC Name: Dimethyl N-cyanocarbonimidate
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e Structure:
e Role: 1,1-Bis(electrophile)

o Key Advantage: Stepwise nucleophilic substitution allows for the construction of "push-pull"

systems with high regioselectivity.

Reactivity Map

DMCC possesses two methoxy leaving groups at the

carbon. The electron-withdrawing cyano group on the nitrogen increases the electrophilicity of
the imidate carbon, making it highly susceptible to nucleophilic attack.

e First Substitution (

): The first methoxy group is displaced by an amine to form an O-methyl-N-cyanoisourea
intermediate. This intermediate is stable at low temperatures.

e Second Substitution (

): The second methoxy group is less reactive due to the electron-donating resonance of the
newly added amino group. Displacement requires elevated temperatures or catalysis,
yielding the N-cyanoguanidine.

Visualizing the Pathway

The following diagram illustrates the stepwise displacement logic essential for designing

unsymmetrical agrochemical precursors.
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Figure 1: Stepwise nucleophilic substitution of DMCC. Control of temperature is the critical
variable for selectivity.

Application Protocol 1: Synthesis of Unsymmetrical
N-Cyanoguanidines
This class of compounds serves as the core structure for histamine antagonists and specific

neonicotinoid analogs.

Materials

¢ Dimethyl cyanocarbonimidate (DMCC) (>98% purity)

Primary Amine A (e.g., substituted benzylamine)

Primary Amine B (e.g., methylamine)

Solvent: Acetonitrile (MeCN) or Isopropanol (IPA)

Base: Triethylamine (

) (Optional, if amine is a salt)

Step-by-Step Methodology

Step 1: Formation of the O-Methyl-N-Cyanoisourea Intermediate

e Charge: Dissolve 1.0 eq of DMCC in MeCN (5 mL/g) in a round-bottom flask equipped with a
magnetic stirrer and thermometer.

e Cool: Submerge the flask in an ice/salt bath to reach an internal temperature of 0-5°C.

o Expert Insight: Failure to cool will result in competitive formation of the symmetric
guanidine (double addition of Amine A).

o Addition: Dropwise add 1.0 eq of Amine A (diluted in minimal MeCN) over 30 minutes.
Maintain temperature
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e Monitor: Stir at 0°C for 2 hours. Monitor via TLC (SiO2, EtOAc/Hexane 1:1). The starting
material (DMCC) spot should disappear, replaced by a lower

spot (isourea).

« |solation (Optional): If Amine B is expensive, isolate the intermediate by evaporating solvent
under reduced pressure (

). For one-pot procedures, proceed directly to Step 2.

Step 2: Conversion to N-Cyanoguanidine

Addition: To the reaction mixture from Step 1, add 1.1 eq of Amine B.

Heat: Equip the flask with a reflux condenser. Heat the mixture to reflux (approx. 80°C for
MeCN).

o Mechanism Check: The second methoxy group is a poorer leaving group; thermal energy
is required to overcome the activation barrier.

Duration: Reflux for 4—6 hours.

Work-up: Cool to room temperature.
o Scenario A (Precipitate): If the product crystallizes, filter and wash with cold ether.

o Scenario B (Soluble): Evaporate solvent, redissolve in EtOAc, wash with water (to remove
MeOH and salts), dry over

, and recrystallize from EtOH.

Data Validation (Expected Results)

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Final Product

Parameter Intermediate (Isourea) .
(Cyanoguanidine)
State White/Off-white Solid Crystalline Solid
Melting Point Typically 80—-120°C Typically 150-200°C
~2170-2180
IR (CN stretch) ~2190-2200
(Strong)
Yield 85—-95% 75-90%

Application Protocol 2: Heterocyclic Cyclization
(Pyrimidine Synthesis)

DMCC reacts with binucleophiles (like amidines or 1,3-diamines) to form fused heterocycles, a

common scaffold in broad-spectrum fungicides.

Workflow Logic

This reaction utilizes both electrophilic sites of DMCC in a "cascade" cyclization.
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Reagents:
DMCC + Amidine/Guanidine

Mix @ RT

Step 1. Base Catalysis (NaOEt/EtOH)
Formation of acyclic intermediate

Reflux 6h

Step 2: Intramolecular Cyclization
Elimination of 2nd MeOH

Acidify & Filter

Product:
4-Methoxy-2-substituted-pyrimidine
(or tautomer)

Click to download full resolution via product page

Figure 2: Cascade cyclization workflow for pyrimidine synthesis.

Methodology

e Preparation: In a dry flask, prepare a solution of Sodium Ethoxide (NaOEt) by dissolving
sodium metal (1.2 eq) in anhydrous Ethanol.

o Coupling: Add the Amidine hydrochloride (1.0 eq) to the base solution. Stir for 15 minutes to
liberate the free base.

o Addition: Add DMCC (1.0 eq) in one portion.
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e Reaction: Reflux the mixture for 6—12 hours. The reaction is driven by the entropic
favorability of ring formation.

e Quench: Cool the mixture and neutralize with dilute Acetic Acid to pH 7.

 Purification: The pyrimidine derivative often precipitates upon neutralization. Filter and
recrystallize from DMF/Water.

Strategic Selection: DMCC (Oxygen) vs. DMDTC
(Sulfur)

While Dimethyl cyanodithioiminocarbonate (DMDTC) is historically prevalent in literature (e.g.,
Cimetidine synthesis), DMCC offers distinct advantages for modern agrochemical
development.

Feature DMCC (Oxygen Analog) DMDTC (Sulfur Analog)

o ] Methyl Mercaptan (Toxic,
Byproduct Methanol (Low toxicity, volatile)
stench)

o Higher (OR is a harder leaving Lower (SR is a better
Reactivity

group) nucleophile)
Higher (Lower MW of leaving
Atom Economy Lower
group)
Safety Sensitizer, Irritant Stench, Toxic, Sensitizer

Recommendation: Use DMCC for pilot-plant scale-up where odor control and waste stream
management (methanol recovery) are priorities [1, 3].

Process Safety & Handling
e Hazards: DMCC is a potent skin sensitizer and irritant. It can cause severe eye damage.[1]
e Engineering Controls: All operations must be performed in a functioning chemical fume hood.

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.
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e Decontamination: Spills should be treated with dilute ammonia solution to convert the
imidate to the less harmful guanidine derivative before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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